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Compound of Interest

Compound Name: Di-o-tolyl-phosphate-d14

Cat. No.: B12428919

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. Di-o-tolyl-phosphate-d14, like other
organophosphates, requires meticulous disposal procedures to prevent potential harm to
human health and the environment. This guide provides essential, step-by-step instructions for
the proper disposal of Di-o-tolyl-phosphate-d14, adhering to safety and regulatory standards.

Key Quantitative Data

Understanding the physicochemical properties of a substance is crucial for its safe
management. Below is a summary of key quantitative data for Di-o-tolyl-phosphate-d14.

Property Value
Molecular Formula C14HD1404P
Molecular Weight 292.33 g/mol [1]

bis[2,3,4,5-tetradeuterio-6-
IUPAC Name (trideuteriomethyl)phenyl] hydrogen
phosphate[1]

Experimental Protocol for Disposal

The recommended disposal method for Di-o-tolyl-phosphate-d14 and related
organophosphate compounds is incineration by a licensed hazardous waste disposal facility.[2]
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This ensures complete destruction of the compound, minimizing environmental release.
Materials:

o Personal Protective Equipment (PPE):

[e]

Chemical-resistant gloves (e.g., neoprene or nitrile)[3]

o

Safety goggles or face shield

o

Lab coat

[¢]

Respiratory protection (if handling powders or creating aerosols)[4]
o Leak-proof, sealable waste container compatible with the chemical

» Hazardous waste labels

 Inert absorbent material (e.g., vermiculite, sand) for spill management
Procedure:

o Personal Protective Equipment (PPE) and Safety:

o Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat, when handling Di-o-tolyl-phosphate-d14.[5][6]

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of any dust or vapors.[6]

o Waste Collection:

o Place all materials contaminated with Di-o-tolyl-phosphate-d14, including unused
product, contaminated lab supplies (e.g., pipette tips, weighing boats), and used PPE, into
a designated, leak-proof, and sealable hazardous waste container.

o Do not mix Di-o-tolyl-phosphate-d14 waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan.
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e Spill Management:

o In the event of a spill, contain the material using an inert absorbent such as vermiculite or
sand.

o Carefully collect the absorbent material and the spilled substance and place it into the
designated hazardous waste container.

o Clean the spill area thoroughly with an appropriate solvent and place the cleaning
materials into the waste container.

o Container Labeling:
o Securely seal the hazardous waste container.

o Clearly label the container with "Hazardous Waste," the full chemical name ("Di-o-tolyl-
phosphate-d14"), the approximate quantity, and the date of accumulation.

e Storage:

o Store the sealed and labeled hazardous waste container in a designated, secure, and
well-ventilated area, away from incompatible materials. This area should be accessible
only to authorized personnel.

e Disposal:

o Arrange for the collection of the hazardous waste by a licensed and certified hazardous
waste disposal company.

o Provide the disposal company with a copy of the Safety Data Sheet (SDS) for the non-
deuterated compound or any other relevant safety information.

o Never dispose of Di-o-tolyl-phosphate-d14 down the drain or in the regular trash.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Di-o-tolyl-
phosphate-d14.
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Caption: Workflow for the proper disposal of Di-o-tolyl-phosphate-d14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Di-o-tolyl-phosphate-d14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12428919#di-o-tolyl-phosphate-d14-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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